Cas no 1229383-37-2 (Imidazo[1,2-c]pyrimidin-7-amine)

• Product Name: Imidazo[1,2-c]pyrimidin-7-amine
• CAS No: 1229383-37-2
• MF: C₆H₆N₄
• MW: 134.13863992691
• MDL: MFCD19207963
• CID: 1102500
• PubChem ID: 55290943
• Update Time: 2025-08-05

Imidazo[1,2-c]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-c]pyrimidin-7-amine
• SCHEMBL2396040
• MFCD19207963
• SB75601
• CS-0199291
• DB-108992
• 1229383-37-2
• BS-50205
• 7-aminoimidazo[1,2,c]pyrimidine
• EN300-697914
• E77883
• AKOS006364751
• DTXSID501304913
• 7-aMinoiMidazo[1,2-c]pyriMidine

• MDL： MFCD19207963
• Inchi： 1S/C6H6N4/c7-5-3-6-8-1-2-10(6)4-9-5/h1-4H,7H2
• InChI Key： CUIUAAJPJLQXAK-UHFFFAOYSA-N
• SMILES： N12C=NC(=CC1=NC=C2)N

Computed Properties

• Exact Mass: 134.059246208g/mol
• Monoisotopic Mass: 134.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Imidazopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines

Additional information on Imidazo[1,2-c]pyrimidin-7-amine

Comprehensive Overview of Imidazo[1,2-c]pyrimidin-7-amine (CAS No. 1229383-37-2): Properties, Applications, and Research Insights

Imidazo[1,2-c]pyrimidin-7-amine (CAS No. 1229383-37-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The imidazo[1,2-c]pyrimidine core is a fused bicyclic system, combining imidazole and pyrimidine rings, which is known for its versatility in drug discovery. Researchers are particularly interested in this scaffold because of its potential to modulate biological targets, making it a promising candidate for the development of novel therapeutics.

In recent years, the demand for imidazo[1,2-c]pyrimidine derivatives has surged, driven by their applications in kinase inhibition, antimicrobial agents, and anti-inflammatory drugs. The 7-amine substitution in Imidazo[1,2-c]pyrimidin-7-amine enhances its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies. This compound is often explored in the context of small-molecule drug development, a hot topic in precision medicine and targeted therapy.

From a synthetic chemistry perspective, CAS No. 1229383-37-2 serves as a key intermediate in the preparation of more complex molecules. Its synthesis typically involves cyclization reactions of appropriately functionalized precursors, followed by selective amination at the 7-position. The compound’s stability under various conditions makes it suitable for high-throughput screening (HTS) and combinatorial chemistry, which are critical for accelerating drug discovery pipelines.

The imidazo[1,2-c]pyrimidine scaffold is also being investigated for its role in cancer research, a field that dominates current scientific discourse. Studies suggest that derivatives of Imidazo[1,2-c]pyrimidin-7-amine may exhibit inhibitory effects on specific oncogenic pathways, such as PI3K/AKT/mTOR, which are frequently dysregulated in malignancies. This aligns with the growing interest in kinase inhibitors and targeted cancer therapies, frequently searched terms in academic and industrial databases.

Beyond oncology, CAS No. 1229383-37-2 is explored for its potential in neurodegenerative disease research. The compound’s ability to cross the blood-brain barrier (BBB) and interact with neuronal receptors has sparked investigations into its utility for treating conditions like Alzheimer’s and Parkinson’s diseases. Such applications resonate with the public’s heightened awareness of brain health and aging-related disorders.

Environmental and sustainability considerations are also shaping the discourse around imidazo[1,2-c]pyrimidin-7-amine. Green chemistry approaches, such as catalytic amination and solvent-free synthesis, are being applied to its production to minimize waste and energy consumption. This reflects broader trends in sustainable pharmaceutical manufacturing, a priority for regulatory agencies and environmentally conscious consumers.

In summary, Imidazo[1,2-c]pyrimidin-7-amine (CAS No. 1229383-37-2) represents a multifaceted compound with broad relevance in modern chemistry and life sciences. Its applications span from drug discovery to material science, addressing some of the most pressing challenges in healthcare and sustainability. As research progresses, this compound is poised to remain a focal point in scientific innovation.